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Compound of Interest

Compound Name: I-BOP

Cat. No.: B166311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
I-BOP, or (5Z)-7-[(1S,2R,3R,4R)-3-[(1E,3R)-3-hydroxy-4-(4-iodophenoxy)-1-buten-1-yl]-7-

oxabicyclo[2.2.1]hept-2-yl]-5-heptenoic acid, is a potent and selective thromboxane A2 (TXA2)

receptor (TP receptor) agonist. It is a valuable tool in research for studying the roles of TP

receptors in various physiological and pathological processes, including platelet aggregation

and vascular smooth muscle contraction.[1] These application notes provide a detailed guide

for the preparation of I-Bop working solutions for use in in vitro biological assays.

Data Presentation
The potency of I-Bop in inducing platelet aggregation is summarized in the table below. The

half-maximal effective concentration (EC50) is a measure of the concentration of a drug which

induces a response halfway between the baseline and maximum after a specified exposure

time.

Parameter Value Conditions

EC50 for Platelet Aggregation 0.34 nM pH 7.4

0.174 nM pH 6.0
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Data sourced from Cayman Chemical product information sheet.[1]

Experimental Protocols
Materials

I-Bop solution in ethanol (e.g., from Cayman Chemical, stored at -20°C)[1]

Phosphate-Buffered Saline (PBS), pH 7.4

Ethanol (200 proof, for serial dilutions if necessary)

Sterile, low-binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-binding tips

Protocol for Preparation of I-Bop Working Solution
This protocol describes the preparation of a 1 µM working stock of I-Bop in PBS, which can be

further diluted to the final desired concentration for the experiment.

1. Acclimatization of I-Bop Stock Solution:

Remove the vial of I-Bop solution in ethanol from the -20°C freezer.

Allow the vial to warm to room temperature before opening to prevent condensation of water

into the ethanol stock.

2. Preparation of an Intermediate Dilution (Optional but Recommended):

To avoid pipetting very small volumes of the concentrated stock, it is advisable to first

prepare an intermediate dilution in ethanol.

For example, if the stock concentration is 1 mg/mL (approximately 1.95 mM), you can

prepare a 100 µM intermediate stock by diluting the appropriate volume of the stock solution

in ethanol.

3. Preparation of the Aqueous Working Stock (1 µM):
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It is crucial to add the I-Bop ethanol solution to the aqueous buffer and not the other way

around to minimize precipitation.

In a sterile, low-binding microcentrifuge tube, add the required volume of PBS (pH 7.4).

While vortexing the PBS gently, add the calculated volume of the I-Bop ethanol stock (or

intermediate dilution) to the PBS to achieve a final concentration of 1 µM.

For example, to prepare 1 mL of a 1 µM working solution from a 100 µM intermediate stock,

add 10 µL of the 100 µM stock to 990 µL of PBS.

4. Final Dilutions:

From the 1 µM aqueous working stock, perform serial dilutions in PBS to achieve the final

desired concentrations for your experiment (e.g., in the nanomolar range for platelet

aggregation assays).

5. Stability and Storage of Working Solutions:

I-Bop is supplied in ethanol and is stable for at least two years when stored at -20°C.[1]

Aqueous solutions of I-Bop should be prepared fresh on the day of the experiment. The

stability of I-Bop in aqueous solutions for extended periods has not been extensively

reported, and degradation may occur.

Signaling Pathway and Experimental Workflow
I-Bop Signaling Pathway
I-Bop exerts its effects by binding to and activating the TP receptor, a G-protein coupled

receptor. This activation initiates a cascade of intracellular signaling events.
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Caption: I-Bop activates the TP receptor, leading to Gq and G13 mediated signaling pathways.

Experimental Workflow for I-Bop Solution Preparation
The following diagram illustrates the step-by-step process for preparing the I-Bop working

solution.
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Caption: Workflow for the preparation of I-Bop working solutions from a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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